Cas no 561307-32-2 (4-(difluoromethylidene)piperidine)

• Product Name: 4-(difluoromethylidene)piperidine
• CAS No: 561307-32-2
• MF: C₆H₉F₂N
• MW: 133.1391685009
• MDL: MFCD13178732
• CID: 1113996
• PubChem ID: 23448142
• Update Time: 2025-10-23

4-(difluoromethylidene)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethylene)-Piperidine
• 4-(difluoromethylidene)piperidine
• WVIJOUFQYFUXAY-UHFFFAOYSA-N
• DTXSID90634252
• SCHEMBL1593574
• 561307-32-2
• EN300-263780
• 4-(difluoromethylene)piperidine

• MDL： MFCD13178732
• Inchi： 1S/C6H9F2N/c7-6(8)5-1-3-9-4-2-5/h9H,1-4H2
• InChI Key： WVIJOUFQYFUXAY-UHFFFAOYSA-N
• SMILES： F/C(=C1/CCNCC/1)/F

Computed Properties

• Exact Mass: 133.07037
• Monoisotopic Mass: 133.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on 4-(difluoromethylidene)piperidine

Introduction to 4-(difluoromethylidene)piperidine (CAS No. 561307-32-2)

4-(difluoromethylidene)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 561307-32-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a piperidine core substituted with a difluoromethylidene group, making it a versatile scaffold for the development of novel bioactive molecules. The presence of fluorine atoms in the molecule imparts unique electronic and steric properties, which are highly valued in drug design for enhancing metabolic stability, binding affinity, and overall pharmacological efficacy.

The difluoromethylidene moiety is particularly noteworthy due to its broad utility in medicinal chemistry. Fluorinated compounds have long been recognized for their ability to modulate the pharmacokinetic and pharmacodynamic profiles of drugs. The introduction of two fluorine atoms at the methylidene position not only increases the lipophilicity of the molecule but also influences its interactions with biological targets. This dual fluorination enhances the compound's resistance to enzymatic degradation, prolonging its half-life in vivo and improving therapeutic outcomes.

In recent years, there has been a surge in research focusing on fluorinated piperidine derivatives as potential candidates for treating various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. The structural motif of 4-(difluoromethylidene)piperidine has been explored in several high-profile studies as a key component in designing small-molecule inhibitors. For instance, researchers have leveraged this scaffold to develop novel kinase inhibitors, which are critical in targeting aberrant signaling pathways implicated in cancer progression.

One of the most compelling aspects of 4-(difluoromethylidene)piperidine is its adaptability in synthetic chemistry. The piperidine ring provides a rigid yet flexible framework that can be further functionalized to create diverse derivatives with tailored biological activities. This flexibility has enabled chemists to explore various modifications, such as introducing additional substituents or altering the substitution pattern on the piperidine nitrogen. Such modifications are essential for optimizing drug-like properties, including solubility, permeability, and selectivity.

Recent advancements in computational chemistry have further accelerated the discovery process involving 4-(difluoromethylidene)piperidine. Molecular modeling techniques allow researchers to predict how different structural variations will interact with biological targets at the atomic level. This approach has been instrumental in identifying lead compounds that exhibit high affinity for specific receptors or enzymes. By integrating experimental data with computational insights, scientists can now design more efficient synthetic routes and predict potential side effects before moving into costly and time-consuming preclinical trials.

The pharmacological potential of 4-(difluoromethylidene)piperidine has also been highlighted in studies exploring its role as an intermediate in antiviral and antibacterial therapies. The unique electronic properties conferred by the difluoromethylidene group make it an attractive candidate for disrupting viral protease activity or inhibiting bacterial enzymes responsible for metabolic pathways essential for their survival. Such applications are particularly relevant in the context of emerging infectious diseases and antibiotic-resistant pathogens.

From a synthetic perspective, 4-(difluoromethylidene)piperidine serves as a valuable building block for constructing more complex molecules. Its synthesis typically involves multi-step organic reactions, often starting from readily available precursors such as piperidine derivatives and difluoroacetyl chloride equivalents. The development of efficient synthetic methodologies is crucial for scaling up production and making these compounds accessible for further medicinal chemistry investigations.

The growing interest in fluorinated heterocycles has also spurred innovation in green chemistry approaches to their synthesis. Researchers are increasingly focusing on developing environmentally benign methods that minimize waste and reduce reliance on hazardous reagents. Such efforts align with broader industry trends toward sustainable pharmaceutical manufacturing practices, ensuring that compounds like 4-(difluoromethylidene)piperidine can be produced responsibly while maintaining high standards of quality and purity.

In conclusion, 4-(difluoromethylidene)piperidine (CAS No. 561307-32-2) represents a promising area of research with significant implications for drug discovery and development. Its unique structural features and versatile chemical properties make it an invaluable tool for medicinal chemists seeking to design innovative therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly pivotal role in addressing some of the most pressing challenges in modern medicine.